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Compound of Interest

Compound Name: Geranyl caproate

CAS No.: 10032-02-7

Cat. No.: B159425

Get Quote

Executive Summary & Physicochemical Profile[1]
Geranyl Caproate (Geranyl Hexanoate) is a monoterpene ester valued for its sophisticated

olfactory profile—bridging the gap between floral (rose/geranium) and fruity (pineapple/waxy)

notes. While widely used as a flavoring agent (FEMA 2515), its application in functional

cosmetics requires rigorous control over hydrolytic stability and volatility.

This guide provides a validated workflow for formulating Geranyl Caproate, moving beyond

simple admixture to advanced Solid Lipid Nanoparticle (SLN) encapsulation. This approach

mitigates the two primary failure modes of this molecule:

Ester Hydrolysis: Preventing the release of free Geraniol (a sensitizer) and Hexanoic acid

(rancid odor).

Fugacity: Extending the scent longevity (fixative effect) in topically applied products.

Table 1: Critical Physicochemical Parameters
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Parameter Value Formulation Implication

CAS Number 10032-02-7
Regulatory identification.[1][2]

[3]

Molecular Weight 252.39 g/mol Moderate diffusivity.

LogP (o/w) ~6.23
Highly lipophilic; requires oil

phase or high-HLB solubilizers.

Boiling Point 240°C
Thermally stable during

standard processing (<80°C).

Vapor Pressure 0.0001 mmHg (25°C)

Low volatility relative to other

esters, acting as a heart-to-

base note.

Flash Point >100°C
Safe for standard hot-process

manufacturing.

Odor Profile Fruity, Rose, Waxy
Used in "Red Rose" and

tropical fruit accords.

Pre-Formulation: Stability & Degradation Logic
Before formulation, one must understand the degradation pathway. In aqueous cosmetic bases

(pH 3.0–8.0), Geranyl Caproate is susceptible to acid- or base-catalyzed hydrolysis.

Mechanism of Failure
The ester linkage cleaves to yield Geraniol and Caproic Acid (Hexanoic Acid).

Risk 1 (Odor): Caproic acid introduces a "cheesy" or "sweaty" off-note.

Risk 2 (Safety): Geraniol is an IFRA-restricted allergen. Uncontrolled hydrolysis can push a

compliant formula into non-compliance over its shelf life.
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Figure 1: Hydrolytic degradation pathway of Geranyl Caproate in aqueous environments.

Protocol A: Solid Lipid Nanoparticle (SLN)
Encapsulation
Objective: To encapsulate Geranyl Caproate within a solid lipid matrix, physically shielding the

ester bond from water and retarding volatilization. Target Particle Size: 100–200 nm.

Equipment: High-Pressure Homogenizer (e.g., APV or Niro Soavi) or Ultra-Turrax (for pre-

emulsion).

Materials
Lipid Phase: Glyceryl Behenate (Compritol® 888 ATO) - Melting point ~70°C.

Active: Geranyl Caproate (5% w/w of total formula).

Surfactant: Poloxamer 188 or Lecithin (2.5% w/w).

Aqueous Phase: Deionized water (q.s. to 100%).

Step-by-Step Methodology
Lipid Melting (Phase A):

Heat Glyceryl Behenate to 80°C (10°C above melting point).
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Once fully molten, add Geranyl Caproate.

Note: Maintain temperature at 75–80°C. Do not overheat to prevent ester volatilization.

Aqueous Phase Preparation (Phase B):

Dissolve Poloxamer 188 in water.[3][4]

Heat Phase B to 80°C (Must match Phase A temperature to prevent premature lipid

crystallization).

Pre-Emulsification:

Add Phase B to Phase A under high-shear mixing (Ultra-Turrax) at 8,000 RPM for 2

minutes.

Result: A hot, coarse O/W emulsion.[5]

High-Pressure Homogenization (HPH):

Cycle the hot pre-emulsion through the homogenizer.[5]

Parameters: 3 cycles at 500 bar.

Critical Control: Keep the homogenizer block heated to >75°C to prevent clogging.

Crystallization (Quench Cooling):

Discharge the hot nano-emulsion immediately into a cold water bath (2–5°C) or heat

exchanger.

Mechanism:[5][6][7] Rapid cooling forces the lipid to crystallize into the

modification, trapping the Geranyl Caproate in the crystal lattice.
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Figure 2: Hot High-Pressure Homogenization workflow for Geranyl Caproate SLNs.

Protocol B: Conventional Emulsion (O/W Lotion)
Objective: Standard incorporation for lotions where SLN technology is unavailable.
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Oil Phase: Solubilize Geranyl Caproate in a carrier oil (e.g., Caprylic/Capric Triglyceride) to

reduce its vapor pressure.

Antioxidant: Add Tocopherol (0.1%) or BHT to the oil phase. Although the ester is stable, the

geranyl backbone contains double bonds susceptible to oxidation.

pH Buffer: Buffer the water phase to pH 5.5–6.0 using Citrate or Phosphate buffers. This is

the point of maximum hydrolytic stability for most esters.

Process: Add the fragrance phase at the cool-down stage (<40°C) if using a standard

emulsification process, or include in the oil phase if using a cold-process emulsifier.

Quality Control & Stability Validation
To ensure the protocol was successful, the following metrics must be validated.

A. Encapsulation Efficiency (for SLN)
Determine how much Geranyl Caproate is inside the lipid vs. free in water.

Centrifugation: Centrifuge SLN dispersion at 10,000 RPM for 30 min (using Amicon Ultra

filters).

Analysis: Analyze the filtrate (free drug) via HPLC or GC.

Calculation:

B. Chemical Stability (GC-MS Headspace)
Monitor the formation of Geraniol over time.

Instrument: GC-MS with Headspace sampler.

Column: DB-WAX or HP-5MS.

Marker: Look for the appearance of the Geraniol peak (retention time shift).

Limit: Free Geraniol should not increase by >10% of the initial ester concentration after 3

months at 45°C.
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Regulatory & Safety (E-E-A-T)
IFRA Compliance (Critical)
Geranyl Caproate itself is not explicitly restricted by IFRA Standards (51st Amendment), but it

is a pro-hapten.

Metabolism: It metabolizes to Geraniol (CAS 106-24-1).

Restriction: Geraniol is an established sensitizer with strict IFRA usage limits (e.g., Category

4 Fine Fragrance limit is typically around 4.7–5.3%, check current amendment).

Calculation: When calculating the "Geraniol Equivalent" of your formula, you must

theoretically account for the potential hydrolysis of Geranyl Caproate.

Stoichiometry: 1 mole Geranyl Caproate (252g)

1 mole Geraniol (154g).

Conversion Factor: 0.61. (1g of Geranyl Caproate can theoretically yield 0.61g Geraniol).

FEMA GRAS[9][10]
FEMA Number: 2515.[1][2][3][8][9]

Status: Generally Recognized As Safe for flavor use, reinforcing its low systemic toxicity

profile.

References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for

CID 24765, Geranyl hexanoate. Available at: [Link]

The Good Scents Company. Geranyl Hexanoate Information and Organoleptic Profile.

Available at: [Link]

Müller, R. H., et al. "Solid lipid nanoparticles (SLN) for controlled drug delivery – a review of

the state of the art."[10] European Journal of Pharmaceutics and Biopharmaceutics, 2000.

[10] (Foundational protocol for SLN synthesis).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#application-note-formulation-stabilization-of-geranyl-caproate-in-personal-care-matrices
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w251500
https://www.aurochemicals.com/wp-content/uploads/2025/11/Geranyl-Caproate-Geranyl-Hexanoate-Natural-Spec.pdf
http://www.breezeipl.com/downlod/Specs/Geranyl%20Caproate.pdf
https://www.vigon.com/product/geranyl-caproate-98/?doc=MSDS/500469_vigon_sds_us_english.pdf&namee=GeranylCaproate98SDS
https://www.aurochemicals.com/product/geranyl-caproate-geranyl-hexanoate-natural/
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-hexanoate
http://www.thegoodscentscompany.com/data/rw1005531.html
https://jddtonline.info/index.php/jddt/article/view/2461
https://jddtonline.info/index.php/jddt/article/view/2461
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


International Fragrance Association (IFRA). IFRA Standards Library (Search: Geraniol).

Available at: [Link]

Flavor and Extract Manufacturers Association (FEMA). FEMA GRAS Flavor Ingredient

Library. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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